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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is a heterocyclic compound of significant
interest in medicinal chemistry and drug development. Its structural scaffold, featuring a
pyrazole ring substituted with a carbohydrazide moiety, represents a versatile pharmacophore
with potential applications in the design of novel therapeutic agents. A thorough understanding
of its molecular structure and electronic properties is paramount for elucidating its mechanism
of action, predicting its biological activity, and guiding further derivatization efforts.
Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR)
spectroscopy, and Mass Spectrometry (MS), are indispensable tools for the comprehensive
characterization of this molecule.

This technical guide provides a detailed analysis of the expected spectroscopic data for 1,5-
Dimethyl-1H-pyrazole-4-carbohydrazide. While a complete set of publicly available,
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experimentally verified spectra for this specific molecule is not readily accessible, this guide will
leverage established principles of spectroscopy and data from closely related analogs to
provide a robust and scientifically grounded interpretation of its anticipated spectral features.
This approach is designed to offer valuable insights for researchers working with this
compound or similar chemical entities.

Molecular Structure and Key Functional Groups

To fully appreciate the spectroscopic data, it is essential to first consider the molecular structure
of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

Molecular Structure of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide

Caption: Chemical structure of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide.

The key structural features that will dominate the spectroscopic signatures are:

e The Pyrazole Ring: A five-membered aromatic heterocycle with two adjacent nitrogen atoms.

o Two Methyl Groups: One attached to the N1 position of the pyrazole ring and the other at the
C5 position.

o The Carbohydrazide Moiety: A -C(=O)NHNH:z group attached to the C4 position of the
pyrazole ring. This group contains a carbonyl (C=0) function and two types of N-H bonds
(amide and hydrazine).

Predicted *H NMR Spectral Data

The *H NMR spectrum is expected to provide key information about the number and chemical
environment of the protons in the molecule. The predicted chemical shifts (in ppm, relative to
TMS) are as follows:
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Predicted Chemical o )
Proton(s) _ Multiplicity Rationale
Shift (ppm)

The lone proton on
the pyrazole ring is
expected to be
deshielded due to the

Pyrazole C3-H ~7.5-8.0 Singlet éromat|c nature of the
ring and the electron-
withdrawing effect of
the adjacent nitrogen
and the

carbohydrazide group.

The methyl group
attached to the
nitrogen atom of the
pyrazole ring will be
N1-CHs ~3.8-4.2 Singlet deshielded compared
to a typical C-CHs
group due to the
electronegativity of the

nitrogen.

This methyl group,
being attached to a
carbon atom of the

aromatic ring, will

C5-CHs ~2.4-28 Singlet
appear at a
characteristic
chemical shift for an
aryl methyl group.
-NH- ~9.0-10.0 Singlet (broad) The amide proton is

typically deshielded
and often appears as
a broad singlet due to
quadrupole

broadening and
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potential hydrogen
bonding.

The terminal
hydrazine protons are
generally more
shielded than the

amide proton and also

-NH:2 ~45-55 Singlet (broad)

tend to be broad.

Experimental Workflow for tH NMR Spectroscopy:

e Sample Preparation: Dissolve approximately 5-10 mg of 1,5-Dimethyl-1H-pyrazole-4-
carbohydrazide in a suitable deuterated solvent (e.g., DMSO-de or CDCI3) in a standard 5
mm NMR tube.

 Instrument Setup: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher) for
data acquisition.

o Data Acquisition: Acquire a standard one-dimensional *H NMR spectrum. Key parameters to
optimize include the number of scans, relaxation delay, and spectral width.

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction.

o Spectral Analysis: Integrate the signals to determine the relative number of protons and
analyze the chemical shifts and coupling patterns to assign the peaks to the corresponding
protons in the molecule.

Predicted **C NMR Spectral Data

The 13C NMR spectrum will reveal the number of unique carbon environments in the molecule.
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Carbon(s)

Predicted Chemical Shift
(Ppm)

Rationale

C=0 (Carbohydrazide)

The carbonyl carbon of the

hydrazide is expected in this
~160 - 170 ) o )

region, characteristic of amide-

like carbonyls.

C5 (Pyrazole)

The carbon atom bearing the
methyl group is expected to be

~145 - 155 downfield due to its position in
the aromatic ring and

substitution.

C3 (Pyrazole)

The carbon atom attached to
~135 - 145 the proton will also be in the

aromatic region.

C4 (Pyrazole)

The carbon atom attached to

the carbohydrazide group will
~110 - 120

be influenced by both the ring

and the substituent.

N1-CHs

The methyl carbon attached to
the nitrogen will be in the

~35 - 45 _
typical range for N-alkyl

groups.

C5-CHs

The methyl carbon attached to

the pyrazole ring will be in the
~10-20 upfield region, characteristic of

alkyl groups on an aromatic

ring.

Predicted Infrared (IR) Spectral Data

The IR spectrum is particularly useful for identifying the key functional groups present in the

molecule based on their vibrational frequencies.
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Functional Group

Predicted

Intensity Vibrational Mode
Wavenumber (cm~?)

N-H (Amide &
Hydrazine)

Stretching vibrations
of the N-H bonds in
the carbohydrazide
moiety. The presence
3200 - 3400 Medium-Strong of two bands is
expected due to the
symmetric and
asymmetric stretching

of the -NHz group.

C-H (Aromatic)

Stretching vibration of
3000 - 3100 Medium-Weak the C-H bond on the

pyrazole ring.

C-H (Alkyl)

Stretching vibrations

of the C-H bonds in
2850 - 3000 Medium

the two methyl

groups.

C=0 (Amide 1)

Stretching vibration of

the carbonyl group in

the carbohydrazide.
1650 - 1680 Strong o

This is a very

characteristic and

intense band.

N-H (Amide II)

Bending vibration of
) the N-H bond in the
1510 - 1550 Medium-Strong )
amide part of the

carbohydrazide.

C=N & C=C (Pyrazole
Ring)

Stretching vibrations
) of the double bonds
1400 - 1600 Medium-Strong o )
within the aromatic

pyrazole ring.
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Experimental Protocol for FT-IR Spectroscopy:

o Sample Preparation: Prepare the sample using either the KBr pellet method (by grinding a
small amount of the compound with dry KBr and pressing it into a transparent disk) or as a
mull (by grinding the sample with Nujol). For solution-state spectra, dissolve the compound
in a suitable solvent that has minimal IR absorption in the regions of interest.

o Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FT-IR)
spectrometer.

o Data Analysis: Identify the characteristic absorption bands and assign them to the
corresponding functional groups.

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule, which aids in confirming its identity.

e Molecular lon Peak (M*): The mass spectrum, likely obtained using Electron lonization (EI)
or Electrospray lonization (ESI), should show a prominent molecular ion peak corresponding
to the molecular weight of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide (CeH10N4O), which
is approximately 154.17 g/mol .

o Key Fragmentation Patterns: Fragmentation of the molecular ion is expected to occur at the
weakest bonds. Common fragmentation pathways would likely involve:

o Loss of the -NHNH:z group.
o Cleavage of the C-C bond between the pyrazole ring and the carbonyl group.
o Loss of the entire carbohydrazide side chain.

lllustrative Fragmentation Pathway
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Caption: A simplified representation of a potential fragmentation pathway for 1,5-Dimethyl-1H-
pyrazole-4-carbohydrazide in mass spectrometry.

Conclusion

The spectroscopic characterization of 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide is crucial
for its application in scientific research and drug development. This technical guide, by
integrating fundamental spectroscopic principles with data from analogous structures, provides
a comprehensive prediction of its *H NMR, 3C NMR, IR, and MS spectra. These predicted data
serve as a valuable reference for researchers in the synthesis, identification, and further
investigation of this and related pyrazole derivatives. The experimental protocols outlined
herein provide a framework for obtaining high-quality spectral data, which is essential for
unambiguous structure elucidation and the advancement of medicinal chemistry.

References

Due to the absence of a specific publication detailing the complete experimental spectroscopic
data for 1,5-Dimethyl-1H-pyrazole-4-carbohydrazide, a formal reference list with URLs
cannot be provided at this time. The interpretations and predictions in this guide are based on
established principles of organic spectroscopy as found in standard chemistry textbooks and
databases.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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